Cas no 1187167-34-5 (4-(2-Bromobenzoyl)-2-methylpyridine)

• Product Name: 4-(2-Bromobenzoyl)-2-methylpyridine
• CAS No: 1187167-34-5
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD13153288
• CID: 4684614
• Update Time: 2025-05-28

4-(2-Bromobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromobenzoyl)-2-methylpyridine
• (2-Bromophenyl)(2-methylpyridin-4-yl)methanone

• MDL： MFCD13153288
• Inchi： 1S/C13H10BrNO/c1-9-8-10(6-7-15-9)13(16)11-4-2-3-5-12(11)14/h2-8H,1H3
• InChI Key： OQGONLRJKKQBII-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Bromobenzoyl)-2-methylpyridine

Comprehensive Overview of 4-(2-Bromobenzoyl)-2-methylpyridine (CAS 1187167-34-5): Properties, Applications, and Industry Insights

4-(2-Bromobenzoyl)-2-methylpyridine (CAS 1187167-34-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated pyridine derivative features a unique molecular structure combining a 2-methylpyridine core with a 2-bromobenzoyl substituent, enabling diverse reactivity. Its CAS registry number 1187167-34-5 serves as a critical identifier for researchers sourcing high-purity samples.

The compound's molecular formula C13H10BrNO and weight of 276.13 g/mol make it valuable for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent publications highlight its role as a precursor in OLED materials development, aligning with the growing demand for energy-efficient display technologies. The bromine atom at the ortho position provides strategic advantages in palladium-catalyzed reactions, a hot topic in sustainable chemistry methodologies.

Analytical characterization of CAS 1187167-34-5 typically includes HPLC purity analysis (>98%), 1H/13C NMR spectroscopy, and mass spectrometry verification. Storage recommendations emphasize protection from light at 2-8°C under inert atmosphere, following laboratory best practices for sensitive intermediates. The compound's melting point range (128-132°C) and solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) inform practical handling procedures.

In pharmaceutical contexts, researchers utilize 4-(2-Bromobenzoyl)-2-methylpyridine as a kinase inhibitor scaffold, particularly for JAK and BTK family targets. This application aligns with current drug discovery trends focusing on immunomodulators and anticancer agents. The 2-methylpyridine moiety contributes to enhanced blood-brain barrier permeability, making it relevant for CNS drug development—a frequently searched topic in medicinal chemistry forums.

Material scientists value this compound for coordination chemistry applications, where its bidentate ligand capability facilitates novel metal-organic framework (MOF) designs. The 2023 Materials Research Society conference highlighted similar brominated aromatics for quantum dot synthesis, reflecting industry interest in nanotechnology applications. Proper waste disposal methods should follow institutional guidelines for halogenated compounds, addressing environmental concerns in chemical research.

Quality control protocols for CAS 1187167-34-5 typically specify residual solvent limits (<500 ppm) and heavy metal content (<10 ppm) to meet GMP standards for preclinical research. Suppliers often provide certificates of analysis with batch-specific data on water content (KF titration) and chromatographic purity, addressing common purchaser inquiries. The compound's stability studies indicate 24-month shelf life when stored properly, reducing material waste in long-term projects.

Emerging applications include its use in photoactive materials for organic photovoltaics, coinciding with renewable energy research priorities. The electron-withdrawing bromobenzoyl group modifies charge transport properties, making it valuable for optoelectronic device optimization. Recent patent literature describes derivatives of 4-(2-Bromobenzoyl)-2-methylpyridine in flexible electronics applications, a rapidly growing market segment.

Synthetic methodologies for this compound often involve Friedel-Crafts acylation of 2-methylpyridine followed by regioselective bromination, with yields optimized through microwave-assisted synthesis techniques. Process chemists emphasize atom economy improvements in its production, responding to green chemistry initiatives. The reaction temperature control (-10°C to 25°C) and moisture-sensitive handling requirements are frequently discussed in technical forums.

For analytical purposes, reverse-phase HPLC methods with C18 columns (acetonitrile/water mobile phase) effectively separate 4-(2-Bromobenzoyl)-2-methylpyridine from potential byproducts. The compound's UV-Vis spectrum shows characteristic absorption at 268 nm and 310 nm, useful for reaction monitoring. These technical details address common questions from quality control specialists and process chemists searching for analytical method development references.

The global market for such fine chemicals shows steady growth (CAGR 6.2% by 2027), driven by contract research organizations and academic laboratories. Proper material safety data documentation and regulatory compliance information are essential for international shipments, particularly addressing REACH certification requirements—a key concern for European customers.